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Compound of Interest

Compound Name: MC1568

Cat. No.: B1139465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MC1568, a selective

inhibitor of class IIa histone deacetylases (HDACs). This document details its chemical

properties, mechanism of action, key signaling pathway interactions, and established

experimental protocols.

Chemical and Physical Properties
MC1568 is a synthetic (aryloxopropenyl)pyrrolyl hydroxyamide that demonstrates selective

inhibitory activity against class IIa HDACs.[1][2][3] Its fundamental properties are summarized

below.

Property Value Reference

CAS Number 852475-26-4 [1][2][3]

Molecular Weight 314.31 g/mol [2][4][5]

Molecular Formula C₁₇H₁₅FN₂O₃ [1][2][4]

Purity ≥96% (HPLC) [4][5]

Solubility
Soluble in DMSO (>10 mM),

insoluble in water and ethanol.
[1][5]

Storage
Store at +4°C for short term or

-20°C for long term.
[5][6]
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Mechanism of Action and Biological Activity
MC1568 is a potent and specific inhibitor of class IIa histone deacetylases, which include

HDAC4, HDAC5, HDAC7, and HDAC9.[2][3] It exhibits tissue-selective inhibition, notably

affecting HDAC4 and HDAC5 in skeletal muscle and the heart without significantly impacting

class I HDACs (HDAC1, 2, 3) or HDAC3 activity.[3][4][5]

The primary mechanism of MC1568 involves the modulation of transcription factor activity,

particularly the myocyte enhancer factor 2D (MEF2D).[1][4] MC1568 has been shown to arrest

myogenesis by:

Decreasing the expression of MEF2D.[1][3]

Stabilizing the repressive MEF2D-HDAC3/4 complex.[1][3][4]

Inhibiting the acetylation of MEF2D that is induced during differentiation.[1][3]

Furthermore, MC1568 interferes with retinoic acid receptor (RAR) and peroxisome proliferator-

activated receptor-gamma (PPARγ)-mediated differentiation pathways, thereby attenuating

adipogenesis.[1][2]

Signaling Pathways
The inhibitory effects of MC1568 are primarily mediated through its influence on key cellular

signaling pathways.
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MC1568 inhibits Class IIa HDACs, stabilizing the repressive MEF2D complex and blocking myogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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